Cas no 79034-93-8 (ethyl 4-(o-tolyl)-4-oxo-butanoate)

• Product Name: ethyl 4-(o-tolyl)-4-oxo-butanoate
• CAS No: 79034-93-8
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1794216
• PubChem ID: 24727317
• Update Time: 2025-11-01

ethyl 4-(o-tolyl)-4-oxo-butanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(2-METHYLPHENYL)-4-OXOBUTYRATE
• ethyl 4-(o-tolyl)-4-oxo-butanoate
• LogP
• ethyl 4-(2-methylphenyl)-4-oxobutanoate
• AKOS010910874
• ETHYL4-(2-METHYLPHENYL)-4-OXOBUTYRATE
• DTXSID10645542
• HPMTULZWQMOMPF-UHFFFAOYSA-N
• ethyl-4-(2-methylphenyl)-4-oxobutyrate
• MFCD01320208
• SCHEMBL3949459
• 79034-93-8

• MDL： MFCD01320208
• Inchi： 1S/C13H16O3/c1-3-16-13(15)9-8-12(14)11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
• InChI Key： HPMTULZWQMOMPF-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.065
• Boiling Point: 339.4°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.505
• PSA: 43.37000
• LogP: 2.52100

Additional information on ethyl 4-(o-tolyl)-4-oxo-butanoate

Professional Introduction to Ethyl 4-(o-tolyl)-4-oxo-butanoate (CAS No. 79034-93-8)

Ethyl 4-(o-tolyl)-4-oxo-butanoate, with the chemical formula C₁₀H₁₂O₃ and CAS number 79034-93-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The compound belongs to the class of β-keto esters, which are well-known for their versatility in organic synthesis. The presence of both a carbonyl group and an ester functionality in Ethyl 4-(o-tolyl)-4-oxo-butanoate allows for diverse chemical transformations, including condensation reactions, Michael additions, and enolate formation. These reactions are pivotal in constructing complex molecular architectures, making the compound a staple in medicinal chemistry laboratories.

In recent years, there has been growing interest in β-keto esters due to their role as key intermediates in the synthesis of bioactive molecules. Specifically, Ethyl 4-(o-tolyl)-4-oxo-butanoate has been explored in the development of novel therapeutic agents. For instance, its structural motif is reminiscent of certain natural products that have demonstrated antimicrobial and anti-inflammatory properties. Researchers have leveraged its reactivity to design derivatives with enhanced biological activity.

One of the most compelling aspects of Ethyl 4-(o-tolyl)-4-oxo-butanoate is its potential application in the synthesis of heterocyclic compounds. Heterocycles are the backbone of many pharmacologically active molecules, and their construction often requires versatile building blocks like this ester. The o-tolyl group introduces a lipophilic aromatic ring, which can improve the pharmacokinetic profile of drug candidates. This feature has prompted investigations into its use as a precursor for more complex scaffolds.

Recent studies have also highlighted the role of Ethyl 4-(o-tolyl)-4-oxo-butanoate in green chemistry initiatives. The compound's reactivity allows for the development of catalytic processes that minimize waste and energy consumption. For example, enantioselective synthesis methods have been employed to produce chiral derivatives with high enantiomeric purity. Such advancements align with the broader goal of sustainable chemical manufacturing.

The pharmaceutical industry has taken note of these developments, particularly in the context of drug discovery programs targeting neurological disorders. The structural features of Ethyl 4-(o-tolyl)-4-oxo-butanoate suggest potential interactions with biological targets such as enzymes and receptors involved in neurodegeneration. Preclinical studies have begun to explore its derivatives as candidates for treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its pharmaceutical applications, Ethyl 4-(o-tolyl)-4-oxo-butanoate has found utility in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymers with specific properties. These materials could find applications in coatings, adhesives, and even biodegradable plastics, contributing to advancements in sustainable materials engineering.

The synthesis of Ethyl 4-(o-tolyl)-4-oxo-butanoate itself is an area of active research. Recent methodologies have focused on optimizing yield and purity while reducing environmental impact. For instance, continuous flow chemistry has been explored as a means to improve reaction efficiency and scalability. Such innovations are crucial for ensuring that high-quality starting materials are available for downstream applications.

The compound's role as a building block extends beyond traditional organic synthesis into emerging fields such as biocatalysis and synthetic biology. Enzymes have been engineered to utilize Ethyl 4-(o-tolyl)-4-oxo-butanoate as a substrate, enabling the production of complex molecules through enzymatic pathways. This approach holds promise for producing pharmaceuticals with reduced environmental footprints.

In conclusion, Ethyl 4-(o-tolyl)-4-oxo-butanoate (CAS No. 79034-93-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and green chemistry initiatives. As our understanding of its potential expands, so too does its importance as a key intermediate in advancing scientific discovery and technological innovation.